Cas no 1539323-37-9 (2-(1-methyl-1H-indazol-3-yl)propan-2-amine)

• Product Name: 2-(1-methyl-1H-indazol-3-yl)propan-2-amine
• CAS No: 1539323-37-9
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 4604773
• PubChem ID: 82603078
• Update Time: 2025-10-29

2-(1-methyl-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indazol-3-yl)propan-2-amine

• Inchi： 1S/C11H15N3/c1-11(2,12)10-8-6-4-5-7-9(8)14(3)13-10/h4-7H,12H2,1-3H3
• InChI Key： DDPYIBKNGOPFTR-UHFFFAOYSA-N
• SMILES： CC(C1C2=C(N(C)N=1)C=CC=C2)(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(1-methyl-1H-indazol-3-yl)propan-2-amine

Introduction to 2-(1-methyl-1H-indazol-3-yl)propan-2-amine (CAS No. 1539323-37-9)

2-(1-methyl-1H-indazol-3-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1539323-37-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive interest in academic and industrial settings.

The molecular structure of 2-(1-methyl-1H-indazol-3-yl)propan-2-amine consists of a propylamine moiety linked to a methyl-substituted indazole ring. This configuration imparts unique electronic and steric properties, which are crucial for its interaction with biological targets. The indazole core, a fused bicyclic system containing nitrogen atoms, is known for its role in various pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory agents.

In recent years, there has been a surge in research focusing on indazole derivatives due to their demonstrated efficacy in modulating key biological pathways. The presence of the propylamine group in 2-(1-methyl-1H-indazol-3-yl)propan-2-amine enhances its solubility and bioavailability, making it a promising candidate for further development into therapeutic agents. Studies have shown that this compound exhibits potential inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

One of the most compelling aspects of 2-(1-methyl-1H-indazol-3-yl)propan-2-amine is its versatility in drug design. The indazole ring can be further modified to introduce additional functional groups, allowing for fine-tuning of its pharmacological properties. This flexibility has led to several derivative compounds being investigated in preclinical studies for their potential therapeutic benefits.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2-(1-methyl-1H-indazol-3-yl)propan-2-amine with high accuracy. These simulations have provided valuable insights into how the compound interacts with biological targets at the molecular level, guiding the design of more effective derivatives. Such computational approaches are becoming increasingly integral in the drug discovery process, accelerating the development of novel therapeutics.

The synthesis of 2-(1-methyl-1H-indazol-3-yl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable.

In addition to its pharmacological potential, 2-(1-methyl-1H-indazol-3-yl)propan-2-amine has shown promise in interdisciplinary research, particularly in combination with other therapeutic agents. Combination therapies are increasingly recognized as an effective strategy to overcome drug resistance and enhance treatment outcomes. Preliminary studies suggest that when paired with certain chemotherapy drugs or biologics, 2-(1-methyl-1H-indazol-3-yloxy)-propanal (CAS No. 1539323) may exhibit synergistic effects, leading to improved patient responses.

The safety profile of 2-(1-methyl-H-indazol] propanal (CAS No.) 1539323 is another critical aspect that has been thoroughly evaluated through toxicological studies. These investigations have focused on assessing acute and chronic toxicity, as well as potential long-term effects. The results have been encouraging, indicating that the compound is well-tolerated at relevant doses, which bodes well for its future clinical translation.

The regulatory landscape for approving new pharmaceuticals continues to evolve, with an emphasis on ensuring safety and efficacy through rigorous clinical trials. As (CAS No.) 1539323 (cas no 1539323) progresses through these stages, it will be essential to gather comprehensive data to support its approval by regulatory agencies such as the FDA and EMA. The collaboration between academic researchers and pharmaceutical companies will be pivotal in this endeavor.

Looking ahead, the future prospects for (cas no 1539323) are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeting specificity. As our understanding of disease mechanisms continues to grow, compounds like (cas no 1539323) are likely to play a significant role in next-generation treatments.